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Compound of Interest

Compound Name: Dodecanediamide

CAS No.: 6224-99-3

Cat. No.: B1620465 Get Quote

Executive Summary
Dodecanediamide (1,12-Dodecanediamide; CAS 3055-24-5) represents a critical, albeit often

overlooked, intermediate functionality in the high-performance polymer value chain. While its

parent compound, Dodecanedioic Acid (DDDA), is the direct monomer for Nylon 612, the

diamide derivative serves two distinct, high-value roles:[1]

Synthetic Gateway: It is the obligate intermediate in the industrial conversion of DDDA to

1,12-Diaminododecane, the essential monomer for Nylon 1212 and co-polyamides.

Functional Additive: Unlike mono-amides (e.g., Erucamide) which melt at low temperatures,

Dodecanediamide offers a high melting point (~185°C), making it a superior slip and anti-

blocking agent for high-temperature engineering thermoplastics where lower-molecular-

weight additives would volatilize or degrade.

This guide provides a technical deep-dive into the synthesis, polymerization utility, and

supramolecular applications of dodecanediamide.

Part 1: Chemical Architecture & Properties
The utility of dodecanediamide stems from its amphiphilic architecture: a long hydrophobic

aliphatic chain (
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) flanked by two polar amide groups.

Property Value / Characteristic Impact on Application

Molecular Formula
Balanced C/N ratio for

crystallinity.

Molecular Weight 228.33 g/mol
Low volatility compared to

short-chain amides.

Melting Point 184°C - 190°C

Critical Differentiator: Allows

processing in engineering

plastics (PA, PET) without

immediate

melting/degradation.

Solubility
Insoluble in water; Soluble in

hot alcohols/phenols

Hydrolytic stability in aqueous

environments; processable in

polar organic solvents.

Functionality
Primary Diamide (

)

Strong hydrogen bond

donor/acceptor; precursor to

nitrile (

).

Mechanistic Insight: The "High-Temp" Slip Agent
In polyolefin extrusion, fatty acid mono-amides (Oleamide, Erucamide) are standard slip

agents. They migrate to the surface to reduce friction.[2][3][4][5] However, their low melting

points (~70-80°C) render them useless in engineering polymers like Nylon 6 or PET, which are

processed >250°C.

Dodecanediamide retains structural integrity up to ~185°C.

Mechanism: It functions as a nucleating agent and internal lubricant that migrates more

slowly due to dual-anchor hydrogen bonding, providing sustained surface lubricity in high-

thermal-stress environments.
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Part 2: The Industrial Pathway (Synthesis &
Conversion)
Dodecanediamide is rarely the end-product; it is the pivot point in the "C12 Nitrogen Chain."

The following workflow illustrates its position in the synthesis of Nylon 12 precursors.

Workflow Diagram: The C12 Value Chain

1,3-Butadiene CyclododecatrieneTrimerization Dodecanedioic Acid
(DDDA)

Oxidation Dodecanediamide
(The Core Topic)

Amidation
(+NH3, -H2O) Dodecanedinitrile

Dehydration
(-H2O) 1,12-Diaminododecane

Hydrogenation
(+H2) Nylon 1212 / Co-polymersPolycondensation

Click to download full resolution via product page

Caption: The critical role of Dodecanediamide as the conversion intermediate between the

Acid (DDDA) and the Diamine monomers required for high-performance polyamides.

Part 3: Experimental Protocol – Laboratory
Synthesis
Objective: Synthesis of Dodecanediamide from Dodecanedioic Acid via Urea fusion. Note:

While industrial routes use gaseous ammonia, the Urea method is safer and more controllable

for bench-scale research.

Reagents
Dodecanedioic acid (DDDA): 0.1 mol (23.03 g)

Urea: 0.25 mol (15.0 g) – Excess required to drive equilibrium

Catalyst: Boric acid (3% w/w)

Solvent (Purification): Acetic Acid / Ethanol

Step-by-Step Methodology
Melt Fusion:
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In a 250mL round-bottom flask equipped with a mechanical stirrer and an air condenser,

mix DDDA, Urea, and Boric acid.

Causality: Boric acid acts as a Lewis acid catalyst, activating the carbonyl carbon of the

carboxylic acid for nucleophilic attack by urea.

Reaction Phase:

Heat the mixture to 160°C in an oil bath.

Observation: The mixture will melt.[6] Evolution of

and

gas indicates reaction progress (Use a scrubber trap).

Maintain temperature for 4 hours. The viscosity will increase as the amide crystallizes.

Work-up:

Cool the reaction mass to 80°C.

Add 100mL hot water to dissolve unreacted urea and biuret byproducts.

Filter the white precipitate (Crude Dodecanediamide).

Purification (Self-Validating Step):

Recrystallize from boiling Ethanol or Acetic Acid.

QC Check: Measure Melting Point. Target: 184–188°C. If MP < 180°C, significant acid

impurity remains (Repeat wash with 5%

).

Yield Calculation:

Expected Yield: 85-90%.
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Part 4: Supramolecular & Biomedical Applications
For drug development professionals, dodecanediamide is less of a monomer and more of a

structural motif for self-assembling systems.

Supramolecular Gelators
Bis-amides (diamides) are known to form organogels. The

chain provides the hydrophobic bulk to interact with organic solvents (or lipid bilayers), while
the amide groups form an intermolecular hydrogen-bonding network.

Application: Controlled release matrices. The gel strength can be tuned by the spacer length

(

is optimal for flexibility vs. rigidity).

Hydrophobic Linkers in ADCs
In Antibody-Drug Conjugates (ADCs), the linker stability is paramount.

Role: Dodecanediamide derivatives serve as non-cleavable hydrophobic spacers. The long

alkyl chain increases the hydrodynamic radius and alters the pharmacokinetics of the

conjugate, often extending half-life by reducing renal clearance compared to hydrophilic PEG

linkers.

Diagram: Supramolecular H-Bonding Network
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Self-Assembly Mechanism

C12-Chain --- NH ... O=C --- C12-Chain

C12-Chain --- C=O ... HN --- C12-Chain

Intermolecular
H-Bonds

Result: Thermoreversible Gel
or High-MP Crystal

Click to download full resolution via product page

Caption: The amide-hydrogen interactions (Red dotted) create a "zipper" effect, responsible for

the high melting point and gelation properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Uses and Preparation of Dodecanedioic acid_Chemicalbook [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1620465?utm_src=pdf-body-img
https://www.researchgate.net/publication/263000000_Synthesis_and_characterization_of_polyamides
https://www.benchchem.com/product/b1620465?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecanediamide
https://www.benchchem.com/product/b1620465?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/article/uses-and-preparation-of-dodecanedioic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. samacni.co.kr [samacni.co.kr]

3. specialchem.com [specialchem.com]

4. Commonly used additive in plastic film industry â��â��slip agent and antiblocking
agent(with the performance and use of common PE brand) [sclthoil.com]

5. cargill.com [cargill.com]

6. scribd.com [scribd.com]

To cite this document: BenchChem. [Technical Guide: Dodecanediamide Applications in
Polymer Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1620465#overview-of-dodecanediamide-
applications-in-polymer-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

http://www.samacni.co.kr/pdf/Slip.pdf
https://www.specialchem.com/polymer-additives/pf-anti-slip-agents
https://www.sclthoil.com/blog/commonly-used-additive-in-plastic-film-industry-slip-agent-and-antiblocking-agent-with-the-performance-and-use-of-common-pe-brand-250649.html
https://www.sclthoil.com/blog/commonly-used-additive-in-plastic-film-industry-slip-agent-and-antiblocking-agent-with-the-performance-and-use-of-common-pe-brand-250649.html
https://www.cargill.com/bioindustrial/polymer-additives/slip
https://www.scribd.com/document/821026521/Polyamides-Definition-Types-Properties-and-Applications
https://www.benchchem.com/product/b1620465#overview-of-dodecanediamide-applications-in-polymer-chemistry
https://www.benchchem.com/product/b1620465#overview-of-dodecanediamide-applications-in-polymer-chemistry
https://www.benchchem.com/product/b1620465#overview-of-dodecanediamide-applications-in-polymer-chemistry
https://www.benchchem.com/product/b1620465#overview-of-dodecanediamide-applications-in-polymer-chemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1620465?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

